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Compound of Interest

Compound Name: Eosin Y disodium

Cat. No.: B8006750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on Eosin Y disodium salt, a vital dye

used extensively in histology, diagnostics, and biomedical research. The document outlines its

core physicochemical properties, a detailed experimental protocol for its most common

application, and logical workflow diagrams to support laboratory use.

Core Properties of Eosin Y Disodium Salt
Eosin Y disodium salt, also known as Acid Red 87, is a synthetic xanthene dye notable for its

vibrant red fluorescence.[1][2] It is the disodium salt of 2',4',5',7'-tetrabromofluorescein.[3] In

biological applications, it serves as an acidic dye, binding to and staining basic or acidophilic

components of the cell, such as the cytoplasm, collagen, and muscle fibers, in various shades

of red and pink.[4][5] Its most prominent use is as a counterstain to hematoxylin in the

Hematoxylin and Eosin (H&E) staining protocol, one of the most fundamental and widely used

techniques in histology for medical diagnosis and research.[5][6]

The quantitative properties of Eosin Y disodium salt are summarized below. These values are

critical for preparing solutions, ensuring experimental reproducibility, and understanding the

compound's behavior in various applications.
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Property Value Reference(s)

Molecular Weight 691.85 g/mol [7][8]

Molecular Formula C₂₀H₆Br₄Na₂O₅ [3][9]

CAS Number 17372-87-1 [3][9][10]

Appearance
Red to brownish-red crystalline

powder
[3][4]

Melting Point >300 °C (572 °F) [4][6][11]

Solubility
Freely soluble in water;

Soluble in ethanol
[4][6]

Absorption Max (λmax) 514 nm [6]

Synonyms

Acid Red 87, Eosin Yellowish,

2',4',5',7'-

Tetrabromofluorescein

disodium salt

[3][10]

The following diagram illustrates the relationship between the core chemical identity and its key

properties.
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Eosin Y Disodium Salt
(C₂₀H₆Br₄Na₂O₅)

Molecular Weight
691.85 g/mol

CAS Number
17372-87-1

Appearance
Red/Brown Powder

Solubility
Water Soluble

Primary Use
Histological Stain

Counterstain for
Hematoxylin

Click to download full resolution via product page

A diagram correlating Eosin Y disodium salt with its key identifiers and uses.

Experimental Protocol: Hematoxylin and Eosin
(H&E) Staining
The H&E stain is the cornerstone of histological practice. The protocol involves the application

of hematoxylin, a basic dye that stains acidic (basophilic) structures like the cell nucleus blue,

followed by a counterstain with Eosin Y, which stains basic (acidophilic) structures like

cytoplasm and extracellular matrix pink or red.[12]

To differentially stain the nucleus and cytoplasm of cells in paraffin-embedded tissue sections

for microscopic examination of morphology.

Harris Hematoxylin solution
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1% Eosin Y solution (1g Eosin Y disodium salt in 100 ml distilled water, with a crystal of

thymol to prevent fungal growth)

Distilled water

Ethanol (70%, 95%, and 100%)

Xylene

0.3% Acid Alcohol (1% HCl in 70% ethanol)

0.2% Ammonia Water or Scott's Tap Water Substitute (for bluing)

Mounting medium (e.g., Permount)

Microscope slides with paraffin-embedded tissue sections

Staining jars

Coverslips

Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 changes, 5-10 minutes each.[13][14]

Immerse in 100% Ethanol: 2 changes, 2-5 minutes each.[13][14]

Immerse in 95% Ethanol: 2 minutes.[12][14]

Immerse in 70% Ethanol: 2 minutes.[12][14]

Rinse thoroughly in running tap water.[12]

Nuclear Staining (Hematoxylin):

Immerse slides in filtered Harris Hematoxylin for 3-8 minutes.[12]

Rinse briefly in running tap water to remove excess stain.[12]
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Differentiation:

Dip slides briefly (1-5 seconds) in 0.3% Acid Alcohol to remove non-specific background

staining.[15]

Rinse immediately in running tap water.[15]

Bluing:

Immerse slides in an alkaline solution (e.g., 0.2% Ammonia Water or Scott's Tap Water

Substitute) for 30-60 seconds until sections turn a crisp blue.[12][14]

Wash in running tap water for 5 minutes.[12][14]

Counterstaining (Eosin):

Rinse slides in 95% ethanol for 1-2 minutes.[12]

Immerse in 1% Eosin Y solution for 30 seconds to 2 minutes.[14] Time is critical and may

require optimization.

Dehydration, Clearing, and Mounting:

Dehydrate slides through graded alcohols: 95% Ethanol (2 changes, 2 minutes each)

followed by 100% Ethanol (2 changes, 2 minutes each).[14][16]

Clear in Xylene: 2 changes, 5 minutes each.[14][16]

Apply a drop of mounting medium to the section and place a coverslip, avoiding air

bubbles.[16]

Nuclei: Blue to purple

Cytoplasm: Various shades of pink to red

Muscle Fibers: Deep pink/red

Red Blood Cells: Bright cherry red
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Collagen: Pink

The logical sequence of the H&E staining protocol is visualized below.

Start:
Paraffin Section

1. Deparaffinize
(Xylene)

2. Rehydrate
(Graded Ethanol)

3. Nuclear Stain
(Hematoxylin)

4. Differentiate
(Acid Alcohol)

5. Bluing
(Ammonia Water)

6. Counterstain
(Eosin Y)

7. Dehydrate
(Graded Ethanol)

8. Clear
(Xylene)

9. Mount
(Coverslip)

End:
Stained Slide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

A workflow diagram of the standard Hematoxylin and Eosin (H&E) staining protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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